Cas no 2172444-66-3 (2,2-difluoro-3,5-dihydroxy-3-methylpentanoic acid)

• Product Name: 2,2-difluoro-3,5-dihydroxy-3-methylpentanoic acid
• CAS No: 2172444-66-3
• Molecular Formula: C₆H₁₀F₂O₄
• Molecular Weight: 184.138009548187
• CID: 6423029
• PubChem ID: 22912455

2,2-difluoro-3,5-dihydroxy-3-methylpentanoic acid Properties

Names and Identifiers

• 2,2-difluoro-3,5-dihydroxy-3-methylpentanoic acid
• 2172444-66-3
• EN300-1599453
• SCHEMBL8831755

• InChIKey： UTLOZQCLRGIAAR-UHFFFAOYSA-N
• Inchi： 1S/C6H10F2O4/c1-5(12,2-3-9)6(7,8)4(10)11/h9,12H,2-3H2,1H3,(H,10,11)
• SMILES： FC(C(=O)O)(C(C)(CCO)O)F

Computed Properties

• Exact Mass: 184.05471512g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 184.05471512g/mol
• Heavy Atom Count: 12
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids